Cas no 1805500-51-9 (3-Bromo-4-fluoro-5-hydroxythioanisole)

• Product Name: 3-Bromo-4-fluoro-5-hydroxythioanisole
• CAS No: 1805500-51-9
• MF: C₇H₆BrFOS
• MW: 237.089343547821
• CID: 4820597
• Update Time: 2025-06-07

3-Bromo-4-fluoro-5-hydroxythioanisole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-fluoro-5-hydroxythioanisole

• Inchi： 1S/C7H6BrFOS/c1-11-4-2-5(8)7(9)6(10)3-4/h2-3,10H,1H3
• InChI Key： NHMKFBGNHMNSEL-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)SC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 2.9
• Topological Polar Surface Area: 45.5

Additional information on 3-Bromo-4-fluoro-5-hydroxythioanisole

3-Bromo-4-fluoro-5-hydroxythioanisole: A Comprehensive Overview

3-Bromo-4-fluoro-5-hydroxythioanisole, also known by its CAS number 1805500-51-9, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique molecular structure, has garnered attention due to its potential in drug development, electronic materials, and advanced chemical synthesis. Recent studies have highlighted its role in the synthesis of bioactive molecules and its use as a precursor in the development of novel materials with tailored properties.

The molecular structure of 3-Bromo-4-fluoro-5-hydroxythioanisole comprises a thioanisole backbone with substituents at the 3, 4, and 5 positions. The bromine atom at position 3, fluorine at position 4, and hydroxyl group at position 5 create a unique electronic environment that makes this compound highly reactive and selective in various chemical transformations. This reactivity has been exploited in recent research to develop efficient synthetic routes for complex molecules, including those with potential pharmacological activity.

One of the most promising applications of 3-Bromo-4-fluoro-5-hydroxythioanisole lies in its use as an intermediate in the synthesis of heterocyclic compounds. These compounds are of great interest in drug discovery due to their ability to modulate biological targets such as enzymes and receptors. Recent studies have demonstrated that derivatives of this compound can exhibit potent inhibitory activity against certain enzymes associated with diseases like cancer and neurodegenerative disorders.

In addition to its role in medicinal chemistry, 3-Bromo-4-fluoro-5-hydroxythioanisole has also been explored for its potential in materials science. Its sulfur-containing thioanisole framework makes it a candidate for the development of novel polymers and organic semiconductors. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various thin-film deposition techniques, which could lead to applications in electronics and optoelectronics.

The synthesis of 3-Bromo-4-fluoro-5-hydroxythioanisole typically involves multi-step organic reactions, including nucleophilic substitutions and electrophilic aromatic substitutions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the production costs and improving the scalability of this compound for industrial applications.

In terms of physical properties, 3-Bromo-4-fluoro-5-hydroxythioanisole exhibits a melting point of approximately 120°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory-scale reactions. The compound is also stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

The growing interest in 3-Bromo-4-fluoro-5-hydroxythioanisole is reflected in the increasing number of research publications exploring its properties and applications. For instance, a study published in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of a novel class of kinase inhibitors with potential anti-cancer activity. Another study featured in Advanced Materials demonstrated its use as a building block for constructing advanced organic frameworks with applications in energy storage devices.

In conclusion, 3-Bromo-4-fluoro-5-hydroxythioanisole, with its unique chemical structure and versatile reactivity, continues to be a focal point for researchers across multiple disciplines. Its potential applications span from drug discovery to materials science, making it an essential compound for modern chemical research. As new insights into its properties emerge, it is likely that this compound will find even more innovative uses in the coming years.